![molecular formula C8H8ClNO2S B2716350 2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide CAS No. 853724-01-3](/img/structure/B2716350.png)
2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide
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Overview
Description
“2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide” is a chemical compound with the molecular formula C8H8ClNO2S. It has a molecular weight of 217.68 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8ClNO2S/c9-4-6(11)7-2-1-5(13-7)3-8(10)12/h1-2H,3-4H2,(H2,10,12) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a powder with a molecular weight of 217.67 . It has a predicted density of 1.400±0.06 g/cm3 .Scientific Research Applications
Anticancer Activity
The synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives involving reactions with chloroacetamide reagents has been explored. The anticancer activity of these compounds was assessed in vitro, showing significant inhibitory effects against multiple cancer cell lines. Compounds containing a thiazolidinone ring or thiosemicarbazide moiety exhibited particularly strong activity, indicating the potential of 2-[5-(2-Chloroacetyl)thiophen-2-yl]acetamide derivatives in cancer treatment (Atta & Abdel‐Latif, 2021).
Anti-inflammatory Agents
Derivatives of 5-substituted benzo[b]thiophene were synthesized from 5-aminobenzo[b]thiophene-2-carboxylic acid, which was converted using chloroacetyl chloride. These compounds demonstrated potent anti-inflammatory activity, highlighting the potential of this compound in the development of new anti-inflammatory drugs (Radwan, Shehab, & El-Shenawy, 2009).
Anticonvulsant Agents
New (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives were synthesized with potential anticonvulsant effects. The synthesis involved alkylation with comparable α-chloroacetamides, showing moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats. This suggests that modifications of the this compound structure could lead to effective anticonvulsant therapies (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Safety and Hazards
properties
IUPAC Name |
2-[5-(2-chloroacetyl)thiophen-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2S/c9-4-6(11)7-2-1-5(13-7)3-8(10)12/h1-2H,3-4H2,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDGOBWQSBSEAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)C(=O)CCl)CC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
853724-01-3 |
Source
|
Record name | 2-[5-(2-chloroacetyl)thiophen-2-yl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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